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Compound of Interest |

Compound Name: (S)-N-Demethyl Dapoxetine
CAS No.: 1202160-36-8
Cat. No.: B1147384
Get Quote
Introduction

(S)-N-Demethyl Dapoxetine is the primary active metabolite of Dapoxetine, a selective
serotonin reuptake inhibitor (SSRI) utilized in the treatment of premature ejaculation.[1] The
metabolic fate of a drug is of critical importance in pharmaceutical development, as metabolites
can exhibit their own pharmacological activity or potential toxicity.[2] Understanding the
chemical structure and fragmentation behavior of these metabolites is fundamental for
developing robust bioanalytical methods for pharmacokinetic, pharmacodynamic, and
toxicological studies. This application note provides a detailed guide to the interpretation of the
mass fragmentation pattern of (S)-N-Demethyl Dapoxetine, offering insights into its structural
elucidation via tandem mass spectrometry (MS/MS). Furthermore, a comprehensive, field-
proven protocol for its analysis using Liquid Chromatography with tandem mass spectrometry
(LC-MS/MS) is presented.

Chemical Structure and Physicochemical Properties
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(S)-N-Demethyl Dapoxetine, also known as N-desmethyldapoxetine, is formed through the N-
demethylation of the parent drug, Dapoxetine.[1] This metabolic conversion is primarily
mediated by cytochrome P450 enzymes in the liver.[1] The key structural difference from
Dapoxetine is the removal of one methyl group from the tertiary amine, resulting in a secondary
amine. This seemingly minor alteration can influence the compound's polarity, basicity, and,
consequently, its chromatographic retention and mass spectrometric fragmentation.

Property (S)-N-Demethyl Dapoxetine
Molecular Formula C20H21NO
Molecular Weight 291.39 g/mol

S)-N-methyl-3-(naphthalen-1-yloxy)-1-
IUPAC Name ®) Y3 p yioxy)
phenylpropan-1-amine

Mass Spectrometric Fragmentation Analysis

The interpretation of mass spectra is a cornerstone of chemical analysis, providing a molecular
fingerprint that can be used for identification and structural elucidation.[3] In the context of drug
metabolism, tandem mass spectrometry (MS/MS) is an indispensable tool for characterizing
metabolites. The following section details the fragmentation pattern of (S)-N-Demethyl
Dapoxetine observed under positive ion electrospray ionization (ESI+).

Precursor lon Selection

In positive ion mode ESI, (S)-N-Demethyl Dapoxetine readily forms a protonated molecule,
[M+H]*. Given its molecular weight of 291.39, the precursor ion selected for MS/MS analysis is
typically m/z 292.2.

Proposed Fragmentation Pathway

Upon collisional activation in the mass spectrometer, the protonated (S)-N-Demethyl
Dapoxetine undergoes a series of characteristic fragmentation reactions. The proposed
fragmentation pathway is illustrated below, followed by a detailed explanation of the formation
of major product ions.
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Caption: Proposed fragmentation pathway of (S)-N-Demethyl Dapoxetine.

Mechanistic Interpretation of Key Fragments:

e m/z 261.1: This prominent fragment is formed via the neutral loss of methylamine (CHsN)
from the precursor ion. This is a characteristic fragmentation for secondary amines, involving

the cleavage of the C-N bond.

e m/z 183.1, 157.1, and 129.1: These ions arise from the subsequent fragmentation of the m/z
261.1 ion. The gradual degradation of the alkoxy chain leads to the formation of these
smaller fragments, with m/z 129.1 representing the stable naphthalene moiety.

e m/z 117.1: This fragment corresponds to the phenylpropylamine portion of the molecule,
resulting from the cleavage of the ether bond. Its presence is a strong indicator of the core

structure of the analyte.

The fragmentation pattern of (S)-N-Demethyl Dapoxetine is consistent with that of other N-
dealkylated metabolites, with the initial loss of the amine group being a dominant pathway. The
presence of the naphthalene and phenylpropylamine fragments provides high confidence in the

identification of this metabolite.

Protocol for LC-MS/MS Analysis
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The following protocol provides a robust and reliable method for the quantification of (S)-N-
Demethyl Dapoxetine in biological matrices, such as human plasma. This method is based on
established protocols for Dapoxetine and its metabolites.[4]

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the bulk of proteins from
plasma samples, which can interfere with the LC-MS/MS analysis.

Materials:

Human plasma samples

* (S)-N-Demethyl Dapoxetine analytical standard

o Dapoxetine-d7 (or other suitable deuterated internal standard)

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Microcentrifuge tubes (1.5 mL)

o \ortex mixer

o Centrifuge

Procedure:

e Spike 100 pL of blank human plasma with the appropriate concentration of (S)-N-Demethyl
Dapoxetine standard and a fixed concentration of the internal standard. For unknown
samples, use 100 pL of the sample.

e Add 300 pL of ice-cold acetonitrile to each tube.

» Vortex vigorously for 1 minute to ensure complete protein precipitation.
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e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

The chromatographic separation is crucial for resolving (S)-N-Demethyl Dapoxetine from
other metabolites and endogenous plasma components. A reversed-phase C18 column is well-
suited for this purpose.

Parameter Recommended Condition
Column C18, 2.1 x50 mm, 1.8 um
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min

Injection Volume 5pL

Column Temperature 40°C

5% B to 95% B in 5 min, hold for 2 min, re-

equilibrate for 3 min

Gradient

Tandem Mass Spectrometry

The mass spectrometer should be operated in positive ion electrospray ionization mode with
Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.
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Parameter Recommended Setting
lonization Mode ESI+

Capillary Voltage 3.5kV

Source Temperature 150°C

Desolvation Temperature 400°C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

Collision Gas Argon

MRM Transitions:

Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (eV)
e

(S)-N-Demethyl

) 292.2 261.1 15
Dapoxetine
(S)-N-Demethyl

_ 292.2 117.1 25
Dapoxetine
Dapoxetine-d7 (IS) 313.2 164.2 20

Note: Collision energies should be optimized for the specific instrument being used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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